2,5-dichloro-3-(1-piperidinyl)-6-[2-(1-piperidinyl)vinyl]benzo-1,4-quinone

• IUPAC Name: 2,5-dichloro-3-piperidin-1-yl-6-[(E)-2-piperidin-1-ylethenyl]cyclohexa-2,5-diene-1,4-dione
• InChI: InChI=1S/C18H22Cl2N2O2/c19-14-13(7-12-21-8-3-1-4-9-21)17(23)15(20)16(18(14)24)22-10-5-2-6-11-22/h7,12H,1-6,8-11H2/b12-7+
• InChI Key: GKDPJWCPSNIMSO-KPKJPENVSA-N
• Canonical SMILES: C1CCN(CC1)C=CC2=C(C(=O)C(=C(C2=O)Cl)N3CCCCC3)Cl
• Isomeric SMILES: C1CCN(CC1)/C=C/C2=C(C(=O)C(=C(C2=O)Cl)N3CCCCC3)Cl
• Molecular Formula: C18H22Cl2N2O2
• Molecular Weight: 369.3 g/mol

Description

2,5-dichloro-3-(1-piperidinyl)-6-[2-(1-piperidinyl)vinyl]benzo-1,4-quinone, also known as DCPIPQ, is a synthetic compound that has been used extensively in scientific research. This compound has been found to have a wide range of biochemical and physiological effects and has been used in various applications, including as an antioxidant and as a potential therapeutic agent for cancer.

Mechanism of Action

The mechanism of action of 2,5-dichloro-3-(1-piperidinyl)-6-[2-(1-piperidinyl)vinyl]benzo-1,4-quinone is not fully understood, but it is believed to involve the generation of reactive oxygen species (ROS) and the induction of oxidative stress. This compound has been found to interact with cellular components, including proteins and lipids, and to induce changes in gene expression.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, to inhibit the growth of certain bacteria, and to protect against oxidative stress. This compound has also been found to have anti-inflammatory properties and to modulate the immune response.

Advantages and Limitations for Lab Experiments

2,5-dichloro-3-(1-piperidinyl)-6-[2-(1-piperidinyl)vinyl]benzo-1,4-quinone has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It is also relatively inexpensive and has a long shelf life. However, this compound has some limitations for use in lab experiments. It has been found to be toxic to some cell types, and its mechanism of action is not fully understood.

Future Directions

There are several future directions for research on 2,5-dichloro-3-(1-piperidinyl)-6-[2-(1-piperidinyl)vinyl]benzo-1,4-quinone. One area of interest is its potential use as a therapeutic agent for cancer. Further studies are needed to determine the optimal dosage and treatment regimen for this compound in cancer patients. Another area of interest is its potential use as an antioxidant. This compound has been found to have antioxidant properties, and further studies are needed to determine its effectiveness in protecting against oxidative stress. Finally, this compound has potential applications in the field of microbiology, as it has been found to inhibit the growth of certain bacteria. Further studies are needed to determine its effectiveness against a wider range of bacterial species.

Synthesis Methods

2,5-dichloro-3-(1-piperidinyl)-6-[2-(1-piperidinyl)vinyl]benzo-1,4-quinone is synthesized through a series of chemical reactions involving piperidine, 2-chloro-1,4-benzoquinone, and 2-(1-piperidinyl)ethanol. The process involves several steps, including the formation of intermediates and the purification of the final product.

Scientific Research Applications

2,5-dichloro-3-(1-piperidinyl)-6-[2-(1-piperidinyl)vinyl]benzo-1,4-quinone has been extensively studied for its potential applications in scientific research. It has been found to have antioxidant properties and has been used to measure the antioxidant capacity of various compounds. This compound has also been investigated for its potential use as a therapeutic agent for cancer, as it has been found to induce apoptosis in cancer cells.